ethyl 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carboxylate
Cat. No. B1585819
Key on ui cas rn:
2199-47-5
M. Wt: 195.26 g/mol
InChI Key: GIGBRYTXWUHNAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04070366
Procedure details
2,4-Dimethyl-3-ethyl-5-carbethoxy-pyrrole was reductively alkylated with paraformaldehyde to yield 3-ethyl-2,4,5-trimethyl-pyrrole. ##STR85##
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[NH:3][C:4]([C:10](OCC)=O)=[C:5]([CH3:9])[C:6]=1[CH2:7][CH3:8].C=O>>[CH2:7]([C:6]1[C:5]([CH3:9])=[C:4]([CH3:10])[NH:3][C:2]=1[CH3:1])[CH3:8]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CC=1NC(=C(C1CC)C)C(=O)OCC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)C1=C(NC(=C1C)C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
